Cas no 2586127-42-4 (2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine)

• Product Name: 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine
• CAS No: 2586127-42-4
• MF: C₈H₇ClINO₂
• MW: 311.5042
• MDL: MFCD32902569
• CID: 5077200
• Update Time: 2025-06-09

2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine

• MDL： MFCD32902569
• Inchi： 1S/C8H7ClINO2/c9-7-6(5(10)1-2-11-7)8-12-3-4-13-8/h1-2,8H,3-4H2
• InChI Key： CJRNZONMWXJSHW-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])N=C(C=1C1([H])OC([H])([H])C([H])([H])O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4

Additional information on 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine

Introduction to 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine (CAS No. 2586127-42-4)

2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2586127-42-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloro and iodine substituents along with a dioxolan ring, make it a valuable scaffold for the development of novel bioactive molecules.

The dioxolan moiety in 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine introduces a significant level of conformational flexibility, which can influence its interactions with biological targets. This structural attribute has been exploited in various drug discovery programs to enhance binding affinity and selectivity. The combination of halogen atoms, such as chlorine and iodine, further enhances the reactivity and functionalization potential of this compound, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in halogenated pyridines as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Specifically, the iodine substituent in 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine has been shown to facilitate interactions with proteins and enzymes through halogen bonding, a non-covalent interaction that plays a crucial role in molecular recognition. This property has been leveraged in the design of inhibitors targeting various disease-related pathways.

One of the most compelling aspects of 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer. The structural motif present in this compound has been found to mimic natural substrates or transition states of kinases, thereby inhibiting their activity. Preliminary studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on several kinases, making them promising candidates for further development.

The dioxolan ring also contributes to the solubility and bioavailability of 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine, which is critical for its pharmacological efficacy. Additionally, the presence of both chloro and iodine substituents allows for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in medicinal chemistry to introduce diverse functional groups into molecular structures, enhancing their biological activity.

Recent advancements in computational chemistry have also highlighted the importance of 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine as a building block for drug discovery. Molecular modeling studies have predicted that this compound can interact with specific amino acid residues in target proteins through hydrophobic interactions and hydrogen bonding. These insights have guided the design of more optimized derivatives with improved pharmacokinetic profiles.

In clinical research, 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine has been investigated as a potential therapeutic agent for various conditions. Its ability to modulate kinase activity has led to its exploration as an anti-cancer agent. Early-phase trials have shown encouraging results in preclinical models, indicating its potential as a lead compound for further development into clinical trials. Moreover, its structural features have also raised interest in its application against inflammatory diseases and infectious disorders.

The synthesis of 2-Chloro-3-(1,3-dioxolan-2-yl)-4-iodopyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the preparation of the dioxolan ring precursor followed by functionalization with chloro and iodine substituents. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound.

The growing body of research on 2-Chloro-3-(1,3-dioxolan-2-ylylidene)-4-halo-pyridines, including our compound under discussion, underscores their significance as pharmacological tools. These compounds serve not only as inhibitors but also as probes to understand enzyme mechanisms and cellular processes at a molecular level. The integration of experimental data with computational modeling has provided deeper insights into their mode of action and potential therapeutic applications.

Future directions in the study of CAS No 2586127 42 4 include exploring its derivatives with modified substitution patterns to optimize potency and selectivity. Additionally, investigating its interaction with other biological targets beyond kinases may uncover new therapeutic opportunities. The versatility of this scaffold makes it an attractive candidate for structure-based drug design initiatives aimed at addressing unmet medical needs.

In conclusion, 2586127 42 4 CAS number product name 2-chloro 3 13 dioxolan 22 yl 4 iodopyridine represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features combined with its demonstrated biological activity make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents.